molecular formula C5H6N4O2 B6281759 1-(3-oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one CAS No. 2287342-55-4

1-(3-oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one

Cat. No. B6281759
CAS RN: 2287342-55-4
M. Wt: 154.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-[(3-oxocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid” is similar in structure . It has a molecular weight of 195.18 and is stored at 4 degrees Celsius. It is a powder in physical form .


Synthesis Analysis

While specific synthesis methods for “1-(3-oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one” were not found, a related compound, “1-(3-Oxocyclobutyl) carboxylic acid”, was converted into N-Boc-protected 1-(3-oxocyclobutyl) urea, a key intermediate for the preparation of agonists of metabotropic glutamate receptor 5, in one-step when treated with diphenyl phosphoryl azide and triethylamine in tert-butanol .


Molecular Structure Analysis

The molecular structure of “1-[(3-oxocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid” is given by the InChI code: 1S/C8H9N3O3/c12-6-1-5(2-6)3-11-4-7(8(13)14)9-10-11/h4-5H,1-3H2,(H,13,14) .


Chemical Reactions Analysis

The reaction of “1-(3-Oxocyclobutyl) carboxylic acid” with diphenyl phosphoryl azide and triethylamine in tert-butanol results in the formation of N-Boc-protected 1-(3-oxocyclobutyl) urea .


Physical And Chemical Properties Analysis

The compound “1-[(3-oxocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid” is a powder and is stored at 4 degrees Celsius . Another related compound, “3-Oxocyclobutanecarboxylic acid”, has a melting point of 69-70℃, a boiling point of 296°C, and a density of 1.431 .

Safety and Hazards

The compound “tert-Butyl (3-oxocyclobutyl)carbamate” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one involves the reaction of cyclobutanone with hydrazine hydrate to form 3-hydrazinocyclobutanone, which is then reacted with sodium nitrite and hydrochloric acid to form 3-diazo-3-hydroxycyclobutanone. This intermediate is then reacted with sodium azide to form the desired product, 1-(3-oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one.", "Starting Materials": [ "Cyclobutanone", "Hydrazine hydrate", "Sodium nitrite", "Hydrochloric acid", "Sodium azide" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with hydrazine hydrate in the presence of a catalyst to form 3-hydrazinocyclobutanone.", "Step 2: 3-hydrazinocyclobutanone is reacted with sodium nitrite and hydrochloric acid to form 3-diazo-3-hydroxycyclobutanone.", "Step 3: 3-diazo-3-hydroxycyclobutanone is reacted with sodium azide to form 1-(3-oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one." ] }

CAS RN

2287342-55-4

Product Name

1-(3-oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one

Molecular Formula

C5H6N4O2

Molecular Weight

154.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.